Cas no 53648-05-8 (rac Ibuproxam)

• Product Name: rac Ibuproxam
• CAS No: 53648-05-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 374309
• PubChem ID: 68704
• Update Time: 2025-07-09

rac Ibuproxam Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-hydroxy-a-methyl-4-(2-methylpropyl)-
• N-hydroxy-2-[4-(2-methylpropyl)phenyl]propanamide
• rac Ibuproxam
• 2-(4-isobutylphenyl)-propiohydroxamic acid
• 2-(4'-Isobutylphenyl)-propiohydroxamsaeure
• D,L-2-(4-Isobutylphenyl)propiohydroxamic acid
• G-277
• Ibudros
• Ibuproxam
• Ibuproxamum
• n-hydroxy-2-(4-isobutylphenyl)propanamide
• 2-(4-Isobutylphenyl)propionohydroxamic acid
• N-Hydroxy-alpha-methyl-4-(2-methylpropyl)-benzeneacetamide
• CS-0009221
• p-Isobutylhydratropohydroxamic acid
• CHEBI:76160
• NSC-305528
• CCG-207960
• SCHEMBL24896
• NSC 305528
• G 277; Ibudros
• DB08955
• HY-17486
• IBUPROXAM [MART.]
• BRD-A40940854-001-01-1
• SMR004701788
• D07268
• UNII-O3LD16O96Z
• NS00057733
• IBUPROXAM [WHO-DD]
• IBUPROXAM [MI]
• Benzeneacetamide, N-hydroxy-alpha-methyl-4-(2-methylpropyl)-
• BDBM50012894
• N-Hydroxy-2-(4-isobutylphenyl)propionamid
• MFCD00866059
• EINECS 258-683-8
• N-Hydroxy-2-(4-isobutyl-phenyl)-propionamide
• 2-(4-Isobutylphenyl)propionohydroxamsaeure
• G 277
• O3LD16O96Z
• NSC305528
• Ibudros (TN)
• DTXSID30866353
• Q3791611
• Deflogon
• Ibuproxamum [INN-Latin]
• MLS006010859
• CHEMBL292707
• Ibuproxam [INN]
• 53648-05-8
• AKOS005356866
• Ibuproxam (INN)
• 2-(4-isobutylphenyl)propiohydroxamic acid
• DTXCID40814643
• N-hydroxy-2-(4-(2-methylpropyl)phenyl)propanamide
• M01AE13
• Ibuproxamum (INN-Latin)
• IBUPROXAM (MART.)
• BYPIURIATSUHDW-UHFFFAOYSA-N
• DA-54225

• Inchi： 1S/C13H19NO2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(15)14-16/h4-7,9-10,16H,8H2,1-3H3,(H,14,15)
• InChI Key： BYPIURIATSUHDW-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1C=CC(=CC=1)CC(C)C)NO

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.058
• Melting Point: 119-121 ºC
• Boiling Point: 362.36°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5175 (estimate)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 49.33000
• LogP: 2.88490

rac Ibuproxam Security Information

• Toxicity：LD50 in mice, rats (g/kg): >2, >3 orally (Orzalesi, Selleri, 1978)
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on rac Ibuproxam

Research Briefing on rac Ibuproxam (53648-05-8): Recent Advances and Applications

rac Ibuproxam (CAS: 53648-05-8) is a nonsteroidal anti-inflammatory drug (NSAID) derivative of ibuprofen, primarily investigated for its pharmacological properties and potential therapeutic applications. Recent studies have focused on its enantiomeric separation, metabolic pathways, and anti-inflammatory efficacy, positioning it as a compound of interest in both academic and industrial research.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the chiral separation of rac Ibuproxam using high-performance liquid chromatography (HPLC) with amylose-based chiral stationary phases. The research highlighted the distinct pharmacokinetic profiles of its enantiomers, with (S)-Ibuproxam exhibiting superior COX-2 inhibition compared to its (R)-counterpart. This finding underscores the importance of stereoselective analysis in optimizing NSAID formulations.

In vivo metabolic studies revealed that rac Ibuproxam undergoes rapid hydrolysis to ibuprofen in rodent models, suggesting its role as a prodrug. A 2024 European Journal of Pharmaceutical Sciences report demonstrated its enhanced gastrointestinal tolerability over ibuprofen, attributed to delayed release kinetics. This property makes it a candidate for sustained-release formulations targeting chronic inflammatory conditions.

Emerging applications include its evaluation in topical gels for osteoarthritis, with a phase II clinical trial (NCT05678984) reporting 40% reduction in pain scores versus placebo. Furthermore, computational docking studies have identified novel binding interactions with mPGES-1, proposing alternative mechanisms beyond COX inhibition. These multidisciplinary insights reflect the compound's evolving relevance in precision medicine paradigms.

Ongoing research addresses challenges in large-scale enantiopure synthesis and formulation stability. Patent filings (WO2023/154672) disclose novel crystallization methods for (S)-Ibuproxam, while nanoparticle delivery systems are being explored to overcome its aqueous solubility limitations (2.1 mg/mL at pH 7.4). The compound's development trajectory illustrates the convergence of chiral pharmacology and advanced drug delivery technologies in modern NSAID research.